Cas no 1261910-45-5 (Benzoic acid, 2-fluoro-4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester)

• Product Name: Benzoic acid, 2-fluoro-4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester
• CAS No: 1261910-45-5
• MF: C₁₂H₉FN₂O₄
• MW: 264.209266424179
• MDL: MFCD18316632
• CID: 5148657
• Update Time: 2025-05-21

Benzoic acid, 2-fluoro-4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• (2,4)-Dihydroxy-5-(3-fluoro-4-methoxycarbonylphenyl)pyrimidine
• Benzoic acid, 2-fluoro-4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester

• MDL： MFCD18316632
• Inchi： 1S/C12H9FN2O4/c1-19-11(17)7-3-2-6(4-9(7)13)8-5-14-12(18)15-10(8)16/h2-5H,1H3,(H2,14,15,16,18)
• InChI Key： RUQXHSYWCDPLOU-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1=CNC(NC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 0.6
• Topological Polar Surface Area: 84.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Benzoic acid, 2-fluoro-4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester

Benzoic Acid, 2-Fluoro-4-(1,2,3,4-Tetrahydro-2,4-Dioxo-5-Pyrimidinyl)-, Methyl Ester (CAS No. 1261910-45-5)

The compoundBenzoic acid, 2-fluoro-4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester (CAS No. 1261910-45-5) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a fluoro group at the 2-position and a methyl ester group attached to the pyrimidine ring system. The presence of the pyrimidine ring introduces interesting electronic and steric properties that make this compound a valuable tool in various research and industrial applications.

The chemical structure of this compound is composed of a benzene ring with a fluoro substituent at the 2-position and a methyl ester group attached to the pyrimidine ring at the 4-position. The pyrimidine ring itself is partially saturated and contains two oxygen atoms in the 2 and 4 positions. This arrangement creates a rigid and planar structure that is conducive to various chemical reactions. The methyl ester group adds to the compound's reactivity by introducing an electron-withdrawing effect that can influence the electronic properties of the molecule.

Recent studies have highlighted the importance ofBenzoic acid derivatives in drug discovery and development. The substitution pattern of this compound allows for fine-tuning of its pharmacokinetic properties, making it an attractive candidate for targeting specific biological pathways. For instance, researchers have explored the potential of this compound as a modulator of certain enzyme activities or as a component in drug delivery systems due to its ability to form stable complexes with other molecules.

In terms of synthesis,Benzoic acid derivatives are typically prepared through multi-step organic reactions involving nucleophilic aromatic substitution or coupling reactions. The synthesis of this specific compound involves the reaction of a suitable benzoic acid derivative with a pyrimidine precursor under controlled conditions to achieve the desired substitution pattern. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

The application ofCAS No. 1261910-45-5 extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as an active layer material in organic photovoltaics (OPVs) due to its ability to absorb light across a broad spectrum and efficiently transport charges. Additionally, its thermal stability makes it suitable for high-temperature applications in polymer composites.

In conclusion,Benzoic acid, 2-fluoro-4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-methyl ester (CAS No.1261910-45-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure provides opportunities for further research into its biological activity and material properties. As scientific understanding continues to evolve,CAS No. 1261910-45-5 will undoubtedly play an increasingly important role in advancing both therapeutic development and technological innovation.